N-((2-(3,4-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)-N-(2-methoxyphenyl)benzenesulfonamide
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Description
N-((2-(3,4-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)-N-(2-methoxyphenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C26H26N2O6S and its molecular weight is 494.56. The purity is usually 95%.
BenchChem offers high-quality N-((2-(3,4-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)-N-(2-methoxyphenyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-(3,4-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)-N-(2-methoxyphenyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Flavoring Group Evaluation
This compound has been evaluated in the context of flavoring group evaluations . It falls under the category of aliphatic amines and amides, which are often used in the food industry for their flavoring properties .
Biochemical Properties
The biochemical properties of this compound are significantly important in the drug discovery process . These properties can be validated by online computational tools, which can provide insights into the compound’s potential as a therapeutic agent .
NF-κB Inhibitors
The compound can be used as NF-κB inhibitors . This could be useful in anticancer drug research, as NF-κB is a protein complex that controls transcription of DNA, cytokine production, and cell survival .
Retinoid Nuclear Modulators
This compound can act as retinoid nuclear modulators . These are important agents for the treatment of metabolic and immunological diseases .
Anti-Inflammatory Mediators
The compound might have a beneficial impact on various brain disorders where neuroinflammation involving microglial activation plays a crucial role in the pathogenesis of these diseases . It can act as an anti-inflammatory mediator, potentially providing therapeutic benefits .
Antibacterial Activity
Interestingly, some synthesized compounds similar to this one have exhibited potent antibacterial activity . This suggests that the compound could potentially be used in the development of new antibacterial agents .
properties
IUPAC Name |
N-[[2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-N-(2-methoxyphenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N2O6S/c1-18-21(27-26(34-18)19-14-15-24(32-3)25(16-19)33-4)17-28(22-12-8-9-13-23(22)31-2)35(29,30)20-10-6-5-7-11-20/h5-16H,17H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXRGACMVBLYGMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC(=C(C=C2)OC)OC)CN(C3=CC=CC=C3OC)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[2-(3,4-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(2-methoxyphenyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.